6-nitro-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine

Specification

• CAS No.: 1177296-53-5
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol
• IUPAC Name: 6-nitro-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine
• Standard InChI: InChI=1S/C13H10N4O2S/c18-17(19)10-1-2-11-12(7-10)20-13(16-11)15-8-9-3-5-14-6-4-9/h1-7H,8H2,(H,15,16)
• Standard InChI Key: HVPJRVFATLISNQ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)NCC3=CC=NC=C3
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])SC(=N2)NCC3=CC=NC=C3

Introduction

6-Nitro-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine is a complex organic compound with a molecular formula of C13H10N4O2S and a molecular weight of 286.31 g/mol. This compound is a derivative of benzothiazole, a heterocyclic ring system known for its diverse biological activities, including antimicrobial, anticonvulsant, and anticancer properties.

Synthesis and Preparation

The synthesis of 6-nitro-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine typically involves the reaction of benzothiazol-2-amine with pyridine-4-ylmethyl halides or their equivalents in the presence of a base. The nitro group can be introduced through nitration reactions of the benzothiazole ring system.

Research Findings and Future Directions

Research on benzothiazole derivatives often focuses on their potential as therapeutic agents. Studies on similar compounds suggest that modifications to the benzothiazole core can significantly impact biological activity. Future research on 6-nitro-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine could explore its efficacy in preclinical models for various diseases, including neurological disorders and cancer.